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Although data on Mpro-IN-9 is unavailable, the search results provide detailed information on other

prominent Mpro inhibitors. The quantitative data below for various inhibitor classes can be used as a

benchmark for comparison.

Compound Name Class / Type
Reported Binding
Affinity / IC₅₀

Key Techniques for
Binding Assessment

PF-00835231 [1] Covalent Inhibitor IC₅₀: 0.053 ± 0.005

µM [2]

Pre-steady-state kinetics,

FRET-based assay, X-ray
crystallography [1]

Compound 11b [2] Covalent Inhibitor IC₅₀: 0.040 ± 0.002
µM [2]

FRET-based cleavage
assay, X-ray

crystallography [2]

N3 Inhibitor [3] Covalent Inhibitor

(Michael acceptor)

Pseudo-second-

order rate constant
(kobs/[I]): 11,300 ±

880 M⁻¹s⁻¹ [3]

Fluorescence resonance

energy transfer (FRET)
assay, X-ray

crystallography [3]

Cannabigerolic acid
(CBGA) [4]

Natural Product
(Cannabinoid)

IC₅₀: 14.40 µM; KD:

2.16 × 10⁻⁴ M [4]

Biochemical enzymatic
assay, Surface Plasmon

Resonance (SPR) [4]

Tetrahydrocannabutol
(THCB) [4]

Natural Product

(Cannabinoid)

IC₅₀: 3.62 µM [4] Biochemical enzymatic

assay [4]
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Compound Name Class / Type
Reported Binding
Affinity / IC₅₀

Key Techniques for
Binding Assessment

Rutan Component R8 [5] Natural Product

(Polyphenol)

IC₅₀: 5.48 µM [5] Biochemical assay,

Molecular Dynamics (MD)
Simulations [5]

Withanoside V [6] Natural Product
(Phytochemical)

Docking Score:
-9.84 kcal/mol [6]

Molecular Docking,
Molecular Dynamics (MD)

Simulations [6]

Apixaban, Betrixaban,
Rivaroxaban [7]

Drug Repurposing

(Xa inhibitors)

Weak binding (No

specific affinity
reported) [7]

MicroScale

Thermophoresis (MST),
Molecular Docking [7]

Experimental Protocols for Evaluating Mpro Inhibitors

The following workflow outlines the key methodologies, compiled from the search results, for

comprehensively evaluating the binding affinity and mechanism of Mpro inhibitors.
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Experimental workflow for Mpro inhibitor profiling

Here is a detailed breakdown of the key experimental methodologies from the literature:

Biochemical Activity Assays: The FRET-based enzymatic assay is a standard method for

determining half-maximal inhibitory concentration (IC₅₀). It uses a fluorescently labelled substrate

(e.g., Mca-AVLQ↓SGFRK(Dnp)-K) that releases a signal upon cleavage by Mpro. Inhibitor potency is

measured by the reduction in this signal [1] [3]. For promising leads, this is followed by a cellular

antiviral assay (e.g., in Vero E6 cells) to determine the half-maximal effective concentration (EC₅₀)

and cytotoxicity (CC₅₀) to establish a selectivity index [2].

Biophysical Binding Analysis: Surface Plasmon Resonance (SPR) and MicroScale

Thermophoresis (MST) are used to directly measure binding affinity (equilibrium dissociation

constant, KD) and binding kinetics without the need for enzymatic activity [4] [7]. For covalent

inhibitors, pre-steady-state kinetics can delineate the individual steps of initial reversible binding and
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the subsequent rate of covalent bond formation [1]. Ultimately, X-ray crystallography of inhibitor-

Mpro complexes provides atomic-level structural data, revealing precise interactions with key residues

like the catalytic dyad (Cys145-His41) and subsites (S1', S1, S2, S4) [2] [3].

In silico Screening and Analysis: Molecular docking predicts the binding pose and affinity of

inhibitors within the Mpro active site [4] [6]. These predictions are refined using molecular dynamics

(MD) simulations (often 100 ns or longer), which assess the stability of the protein-ligand complex

and provide more accurate binding free energy estimates through methods like MM/GBSA [8] [5] [6].

How to Proceed in Your Research

Given that a specific compound is not found in the published literature, you may need to:

Verify the compound's identity: Ensure that "SARS-CoV-2 Mpro-IN-9" is the correct and
standardized name. It may be an internal code from a specific research organization or commercial

supplier.
Consult specialized databases: Search patent literature, chemical vendor catalogs (e.g.,

MedChemExpress, Selleckchem, TargetMol), or pre-print servers for any available data.
Consider the context: The name might belong to a recently developed compound for which full data

has not yet been published in peer-reviewed journals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.nature.com/articles/s41598-021-99165-4?error=cookies_not_supported
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0262482
https://pubmed.ncbi.nlm.nih.gov/40733553/
https://www.smolecule.com/products/b12867568#sars-cov-2-mpro-in-9-binding-affinity
https://www.smolecule.com/products/b12867568#sars-cov-2-mpro-in-9-binding-affinity
https://www.smolecule.com/products/b12867568#sars-cov-2-mpro-in-9-binding-affinity
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12867568?utm_src=pdf-bulk
https://www.smolecule.com/products/s12867568?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

